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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955 Get Quote

Essential Safety and Handling Guide for 16-Keto
Aspergillimide
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

16-Keto Aspergillimide. The following procedures are designed to ensure the safety of

laboratory personnel and to mitigate environmental impact.

Hazard Identification and Safety Summary
16-Keto Aspergillimide is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Adherence to the safety protocols outlined below is mandatory to

minimize exposure risks and prevent environmental contamination.
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Property Value Source

Molecular Formula C₂₀H₂₇N₃O₄ DC Chemicals

Molecular Weight 373.45 DC Chemicals

Appearance White solid -

CAS Number 199784-50-4 DC Chemicals

Storage Temperature -20°C -

GHS Hazard Statements H302: Harmful if swallowed DC Chemicals

H410: Very toxic to aquatic life

with long lasting effects
DC Chemicals

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory conditions should be conducted to

ensure the appropriate level of protection. However, the minimum required PPE for handling

16-Keto Aspergillimide includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[2] Gloves should be

inspected before use and disposed of as contaminated waste after handling the compound.

[2]

Eye Protection: Safety glasses with side shields or chemical splash goggles are required to

protect against splashes.[3]

Skin and Body Protection: A lab coat must be worn to prevent skin contact.[2] Ensure that

street clothing is fully covered.

Respiratory Protection: When handling the solid form outside of a certified chemical fume

hood or ventilated enclosure, a NIOSH-approved respirator is necessary to prevent

inhalation of the powder.

Operational Plan: Step-by-Step Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15562955?utm_src=pdf-body
https://myusf.usfca.edu/environmental-health-safety/sop-example-acutely-toxic-chemicals
https://myusf.usfca.edu/environmental-health-safety/sop-example-acutely-toxic-chemicals
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://myusf.usfca.edu/environmental-health-safety/sop-example-acutely-toxic-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To minimize the risk of exposure and contamination, the following step-by-step procedures

should be followed:

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a tightly sealed, clearly labeled container at -20°C.

Store in a designated area away from incompatible materials.

2. Weighing and Aliquoting (Solid Form):

All handling of the solid compound must be performed in a certified chemical fume hood or a

powder containment hood to minimize inhalation risk.[4]

Use disposable bench covers to contain any potential spills.

Employ wet cleaning methods or a HEPA vacuum for any necessary cleanup of the work

area; dry sweeping is prohibited.

When transferring the powder, use small scoops to prevent aerosolization.

Keep the container closed whenever possible.

3. Dissolving the Compound:

Once dissolved in a suitable solvent, the risk of inhalation is significantly reduced. However,

appropriate PPE must still be worn.

If the procedure involves any risk of aerosol generation (e.g., sonication), it must be

conducted within a ventilated enclosure.

Clearly label all solutions with the compound name, concentration, solvent, and hazard

warnings.

4. Experimental Use:
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Handle all solutions containing 16-Keto Aspergillimide with care to avoid splashes and

spills.

Wash hands thoroughly after handling, even if gloves were worn.[2]

Workflow for Safe Handling of 16-Keto
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Caption: Workflow for the safe handling of 16-Keto Aspergillimide.
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Disposal Plan
Due to its high toxicity to aquatic life, 16-Keto Aspergillimide and its waste products must not

be disposed of down the drain or in regular trash.[5][6]

1. Liquid Waste:

All solutions containing 16-Keto Aspergillimide must be collected in a designated, sealed,

and clearly labeled hazardous waste container.[7]

The container should be stored in a secondary containment bin.

2. Solid Waste:

All contaminated solid waste, including gloves, disposable lab coats, bench liners, and

weighing papers, must be collected in a dedicated, sealed plastic bag for hazardous waste.

[8]

3. Final Disposal:

All waste containing 16-Keto Aspergillimide must be disposed of through a certified

hazardous waste disposal company in accordance with local, state, and federal regulations.

[5]

Emergency Procedures
If Swallowed: Call a poison control center or doctor immediately for treatment advice.[1]

Rinse mouth with water.[1]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Spills: For minor spills, absorb the material with an inert absorbent and place it in a sealed

container for hazardous waste disposal. For larger spills, evacuate the area and contact your

institution's environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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